4-Hydroxy-4-(thiazol-5-yl)cyclohexanone

• IUPAC Name: 4-hydroxy-4-(1,3-thiazol-5-yl)cyclohexan-1-one
• InChI: InChI=1S/C9H11NO2S/c11-7-1-3-9(12,4-2-7)8-5-10-6-13-8/h5-6,12H,1-4H2
• InChI Key: RWFZTKUICHJLHL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1=O)(C2=CN=CS2)O
• Molecular Formula: C9H11NO2S
• Molecular Weight: 197.26 g/mol

Description

4-Hydroxy-4-(thiazol-5-yl)cyclohexanone, also known as HTS-1, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is a cyclic ketone derivative that contains both a thiazole and a cyclohexanone ring.

Scientific Research Applications

Tyrosinase Inhibition

• . These inhibitors may find use in skin-lightening formulations or treatments for hyperpigmentation.

Antioxidant Properties

• .

Mechanism of Action

Target of Action

Thiazole derivatives have been known to interact with various biological targets such as tyrosinase .

Mode of Action

Thiazole derivatives have been reported to inhibit tyrosinase, an enzyme crucial for melanin production .

Biochemical Pathways

Given its potential tyrosinase inhibitory activity, it may impact melanogenesis, the biochemical pathway responsible for melanin production .

Result of Action

Thiazole derivatives have been reported to exhibit anti-melanogenic effects in cells, suggesting potential use as skin lightening agents for hyperpigmentation-related diseases .

Synthesis routes and methods I

Procedure details

To a solution of 8-(1,3-thiazol-5-yl)-1,4-dioxaspiro[4.5]decan-8-ol (0.95 g, 4.14 mmol) in THF (20 mL) was added an aqueous solution of 3 N HCl (10 mL). The mixture was stirred for 1 h at 50° C. After cooling to room temperature, the solution was treated with Na2CO3 to pH 8 and extracted with EtOAc three times. The combined organic layers were washed with saturated NaCl solution, dried (MgSO4), and concentrated to give 0.78 g (98%) of the desired product. MS (M+H)+=198.2.

Synthesis routes and methods II

Procedure details

A 5-L 4-neck round bottom flask equipped with a thermocouple, a mechanical stirrer, a condenser, and a nitrogen inlet/outlet adapter was charged with ketal 9 as prepared in the previous step (316.3 g, 1.30 mol) and DMF (238.0 mL) with stirring. A solution of 2 N HCl (1.13 L, 2.26 mol) was added over 2 min; the mixture was stirred at 26° C. for 5 min, warmed up to 60° C., and stirred for 3 h. The progress of the reaction was monitored by HPLC and LC-MS. The reaction was cooled to 0° C. in an ice-water bath, and the aqueous (pH=2˜3) was adjusted to an alkaline (pH=10˜11) by dropwise addition of 4 N NaOH solution with fast agitation. The resulting alkaline slurry was stirred at 0° C. for 1 h; the solid was collected by filtration, washed with cold water (100 mL), dried under air-suction for 1 h, and then placed in a vacuum drying oven under house vacuum (120 mmHg) at 50° C. for 48 h to afford the title compound, 10 as a beige crystalline solid.

Synthesis routes and methods III

Procedure details

8-Thiazol-5-yl-1,4-dioxa-spiro[4.5]decan-8-ol (4.35 g, 18.0 mmol) as prepared in the previous step was treated with 1N HCl (˜10 mL) in acetone (20 mL) at room temperature for 4 hours. The reaction was neutralized with saturated NaHCO3 solution and the solvent was removed. The residue was partitioned between ethyl acetate and water. The organic layer was washed with brine, dried over anhydrous Na2SO4, filtered and concentrated to give a yellow solid, which was then purified by silica gel column on a CombiFlash® system using hexanes and ethyl acetate (from 10% ethyl acetate to 100% ethyl acetate) to afford the title compound as a pale yellow solid.